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Introduction

DL-Serine hydrazide hydrochloride (CAS No: 55819-71-1) is a derivative of the racemic
amino acid DL-serine, where the carboxylic acid group is replaced by a hydrazide moiety.[1]
This modification introduces a reactive and nucleophilic hydrazide group, making it a valuable
bifunctional reagent in organic synthesis.[1] The "DL" designation indicates that the compound
is a racemic mixture, containing equal amounts of the D- and L-enantiomers.[1] It is commonly
supplied as a hydrochloride salt to enhance its stability and solubility in aqueous media.[1] A
significant application of DL-serine hydrazide hydrochloride is its role as a key intermediate
in the synthesis of Benserazide, a peripheral decarboxylase inhibitor used in the treatment of
Parkinson's disease.[2][3][4] It is also identified as "Benserazide EP Impurity A" in the
European Pharmacopoeia, highlighting its importance in the quality control of the final drug
product.[1]

Physical and Chemical Characteristics
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DL-Serine hydrazide hydrochloride is a white crystalline powder.[5] It is a stable compound,

not affected by light or air.[5] The presence of the hydrochloride salt improves its stability and

handling characteristics.[3]

Table 1: Physical and Chemical Properties of DL-Serine Hydrazide HCI

Property Value Source(s)
CAS Number 55819-71-1 [1][6]
Alternate CAS Number 25317-90-2 [1]
Molecular Formula C3HoN3O2 - HCI [1][5][6]
Molecular Weight 155.58 g/mol [1][6]
White to off-white crystalline
Appearance ] 315171
solid/powder
Melting Point >183°C (decomposes) [1112114]
Boiling Point 482°C at 760 mmHg [81I9][10]
) 1.281 g/cm3 at 25°C1.57 g/cm?3
Density 51121171
at 20°C
Highly soluble in water.[5]
Soluble in methanol and
Solubility ethanol.[5] Slightly soluble in
methanol (with heating and
sonication) and water.[2][7]
2-amino-3-
IUPAC Name hydroxypropanohydrazide;hydr
ochloride
JNWGUZKRVDKZBI-
InChl Key [1]

UHFFFAOYSA-N

Storage Temperature

Room temperature, under inert

atmosphere.

[2]7]
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Experimental Protocols
Synthesis of DL-Serine Hydrazide Hydrochloride

The synthesis of DL-serine hydrazide hydrochloride is typically a two-step process starting
from DL-serine.[1][11]

Step 1: Esterification of DL-Serine

The first step involves the esterification of DL-serine to form its methyl ester hydrochloride.[1]
[11]

e Materials: DL-Serine, thionyl chloride, methanol.[11]
e Procedure:
o Add methanol to a reaction vessel and cool to between 5°C and 15°C.[11]
o Slowly add thionyl chloride dropwise to the cooled methanol.[11]
o After the addition of thionyl chloride is complete, add DL-serine to the mixture.[11]
o The reaction mixture is then refluxed for 3 to 5 hours.[11]

o Following the reflux, the reaction solution is concentrated to dryness to yield methyl-DL-
serine hydrochloride.[11] This intermediate is then dissolved in methanol for use in the
next step.[11]

Step 2: Hydrazinolysis of Methyl-DL-Serine Hydrochloride
The serine methyl ester is then reacted with hydrazine hydrate to form the final product.[1][11]

o Materials: Methyl-DL-serine hydrochloride solution (from Step 1), hydrazine hydrate, an
alcohol solvent.[11]

e Procedure:

o The methanolic solution of serine methyl ester is added to hydrazine hydrate.[11] Patents
have described dripping the serine methyl ester into hydrazine hydrate at a controlled
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temperature of 20-30°C.[1]

o After the reaction is complete, an alcohol is added.[11]

o The pH of the solution is then adjusted to facilitate crystallization.[1][11] A pH of 4.0-5.0
has been noted as effective for this step.[1]

o The mixture can be cooled to 10-15°C to further aid crystallization.[1]

o The resulting crystalline solid, DL-serine hydrazide, is collected. To obtain the
hydrochloride salt, the pH is adjusted with hydrochloric acid.[1]

Thionyl Chloride,
Methanol Methyl-DL-Serine
Hydrochloride

Adjust pH with HCI DL-Serine Hydrazide

DL-Serine Esterification

Hydrazinolysis

Click to download full resolution via product page

General synthesis workflow for DL-serine hydrazide HCI.

Spectroscopic Characterization

While comprehensive spectral data is not widely published, the structure of DL-serine
hydrazide hydrochloride can be confirmed using standard spectroscopic techniques.[1]

e Mass Spectrometry (MS): In electrospray ionization (ESI) mass spectrometry under positive
ion mode, the compound is expected to show a protonated molecular ion [M+H]* at an m/z
corresponding to the free base (molecular weight ~119.12 g/mol ) plus a proton, which is
approximately 120.1.[1] High-resolution mass spectrometry (HRMS) can confirm the exact
mass of the protonated molecule (CsH1oN302%) as 120.0773.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the three-carbon backbone structure derived from serine, along with the presence of
the amino, hydroxyl, and hydrazide functional groups.[1]

Applications and Reactivity

The primary application of DL-serine hydrazide hydrochloride is as a precursor in the
synthesis of Benserazide hydrochloride, a medication used in combination with L-DOPA for the
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management of Parkinson's disease.[3][4]

The hydrazide functional group is highly reactive and allows for various chemical
transformations, most notably condensation reactions with carbonyl compounds to form
hydrazones.[1]

Experimental Protocol: Synthesis of N-(DL-seryl)-2,3,4-trihydroxybenzaldehyde hydrazone
(Benserazide)

This reaction demonstrates the utility of DL-serine hydrazide as a synthetic intermediate.[1][11]

e Materials: DL-serine hydrazide, 2,3,4-trinydroxybenzaldehyde, methanol system.[1][11]

e Procedure:

o DL-serine hydrazide is reacted with 2,3,4-trihydroxybenzaldehyde in a methanol solvent
system.[11]

o The condensation reaction forms a hydrazone linkage (-NHN=CH-), resulting in the
formation of N-(DL-seryl)-2,3,4-trihydroxybenzaldehyde hydrazone, which is the chemical
structure of Benserazide.[1]

DL-Serine Hydrazide HCI

N-(DL-seryl)-2,3,4-trihydroxy-
benzaldehyde hydrazone
(Benserazide)

Condensation Reaction

(in Methanol)

2,3,4-Trihydroxy-
benzaldehyde

Click to download full resolution via product page

Workflow for the synthesis of Benserazide from DL-serine hydrazide HCI.

Chiral Separation

As DL-serine hydrazide hydrochloride is a racemic mixture, separating its D- and L-
enantiomers can be critical for stereospecific synthesis.[1] Chiral High-Performance Liquid
Chromatography (HPLC) is the primary technique for this purpose.[1] This can be achieved
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either by using a chiral stationary phase that differentially interacts with the enantiomers or by
derivatizing the racemate with a chiral agent to form diastereomers that can be separated on a
standard achiral column.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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